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Compound of Interest

Dimethyl pyrimidine-4,6-
Compound Name:

dicarboxylate
CAS No.: 6345-43-3
Cat. No.: B1295420

Get Quote

\ J

Document Control:

e Subject: Dimethyl pyrimidine-4,6-dicarboxylate (CAS: 6345-43-3)[1]
 Classification: High-Purity Organic Intermediate

o Primary Hazard: Irritant (Skin/Eye/Respiratory), Moisture Sensitive[2]

¢ Version: 1.0 (Research Grade)

Executive Summary & Compound Profile

Dimethyl pyrimidine-4,6-dicarboxylate is a critical heterocyclic building block used
extensively in the synthesis of pharmaceutical candidates (specifically immunomodulators and
collagen metabolism regulators) and as a ligand in Metal-Organic Frameworks (MOFs).

As a Senior Application Scientist, | must emphasize that while the acute toxicity of this
compound is moderate (GHS Category 4), its operational risk lies in its chemical lability. The
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ester functionalities at positions 4 and 6 are susceptible to hydrolysis. Mishandling not only
poses an irritation risk to the operator but, more critically, degrades the reagent into its
constituent dicarboxylic acid, compromising stoichiometric integrity in downstream applications
like MOF assembly or nucleophilic substitutions.

Physicochemical Data Table

Property Value Context for Handling
Primary identifier for
CAS Number 6345-43-3 )
inventory/SDS.
Molecular Formula CsHsN20a4 Diester derivative.
) Critical for stoichiometric
Molecular Weight 196.16 g/mol _
calculations.
] ] ] ] Dust generation is the primary
Physical State White to Off-white Solid
exposure vector.
- Avoid aqueous solvents for
Solubility DMSO, Methanol, DCM
storage.
] ] Thermally stable under
Melting Point 138-142 °C )
standard processing.
o ) N Hydrolyzes to Pyrimidine-4,6-
Reactivity Moisture Sensitive

dicarboxylic acid.

Hazard Mechanics & Toxicology

Unlike generic solvents, the hazard profile of this solid is driven by its interaction with biological
moisture.

The Hydrolysis Mechanism of Irritation

The primary GHS classifications (H315, H319, H335) stem from the compound's electrophilic
nature. Upon contact with mucous membranes (eyes, respiratory tract) or sweaty skin, the
methyl ester groups undergo partial hydrolysis. This releases methanol (minor) and generates
localized carboxylic acid protons (major), leading to chemical irritation.
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e H302 (Harmful if swallowed): Systemic absorption can interfere with nucleic acid metabolism
due to the pyrimidine core.

e H319 (Causes serious eye irritation): High risk due to the rapid dissolution of the solid in tear
fluid.

Operational Protocols: The "Self-Validating"
Workflow

To ensure both safety and data integrity, follow this closed-loop handling process. This protocol
is designed to prevent "silent degradation"—where the compound looks fine but has hydrolyzed
enough to ruin a reaction.

Diagram 1: Safe Handling & Integrity Workflow
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Figure 1: Operational workflow emphasizing visual quality control (QC) to detect moisture
damage before synthesis.

Step-by-Step Methodology
A. Storage (The Defense Line)

¢ Requirement: Store at 2—-8°C (preferred) or cool room temperature in a tightly sealed
container.

e The Scientist's Insight: Do not rely solely on the cap. Wrap the cap junction with Parafilm. If
the bottle is opened frequently, store the bottle inside a secondary desiccator or a resealable
bag with silica gel packets.

o Why? Repeated thermal cycling (fridge to bench) causes condensation inside the bottle,
accelerating hydrolysis.
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B. Weighing & Transfer

o PPE Setup: Nitrile gloves (0.11 mm minimum), safety goggles (not just glasses), and a lab

coat.

e Engineering Control: All weighing must occur inside a Chemical Fume Hood or a powder

containment enclosure.

e The "Static" Check: Pyrimidine esters are often static-prone powders. Use an anti-static gun

or polonium strip if the powder "flies."
o Caution: Flying powder increases inhalation risk (H335).

o Transfer: Use a glass or stainless steel spatula. Avoid plastic spatulas if using organic

solvents immediately, as static buildup is higher.

C. Solubilization

e Solvent Choice: Use Anhydrous DMSO or DMF for stock solutions.

e Protocol:
o Add solvent to the powder, not powder to solvent (prevents clumping).
o Vortex immediately.

o Critical Check: If the solution turns cloudy or precipitates upon standing in air, it has likely
absorbed water and hydrolyzed. Discard and restart.

Emergency Response & Waste Management
Spill Cleanup (Dry Method)

Do not use wet towels. Water will activate the ester, creating a sticky, acidic mess that is harder

to clean.
 Isolate: Evacuate the immediate area if the spill is significant (>10g) and dust is airborne.

e Sweep: Use a dry brush and dustpan or a HEPA-filter vacuum.
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¢ Neutralize: Only after the bulk solid is removed, wipe the surface with a mild alkaline solution
(1% Sodium Bicarbonate) to neutralize any microscopic acidic residues, followed by water.

First Aid

* Eye Contact: Flush immediately for 15 minutes.[2] Note: The pain may be delayed; do not
stop flushing early.

+ Skin Contact: Wash with soap and water.[3][4] Do not use alcohol-based sanitizers, as they
may increase the transdermal absorption of the pyrimidine ring.

Scientific Context: Degradation Pathways

Understanding how this molecule breaks down is essential for troubleshooting failed reactions
(e.g., low yields in amide coupling).

Diagram 2: Hydrolysis Degradation Pathway
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Figure 2: The degradation pathway. The formation of the dicarboxylic acid (Red) changes the
solubility profile and reactivity of the reagent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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